Cas no 1477-98-1 (2-Nitro-6-fluorobiphenyl)

• Product Name: 2-Nitro-6-fluorobiphenyl
• CAS No: 1477-98-1
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 4997955
• Update Time: 2025-10-28

2-Nitro-6-fluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluor-6-nitro-biphenyl
• 2-Fluoro-6-nitrobiphenyl
• 2-Nitro-6-fluorobiphenyl

• Inchi： 1S/C12H8FNO2/c13-10-7-4-8-11(14(15)16)12(10)9-5-2-1-3-6-9/h1-8H
• InChI Key： OZVZDINOLYFHBT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Additional information on 2-Nitro-6-fluorobiphenyl

2-Nitro-6-fluorobiphenyl (CAS No. 1477-98-1): An Overview of Its Properties, Applications, and Recent Research

2-Nitro-6-fluorobiphenyl (CAS No. 1477-98-1) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its biphenyl backbone, which is substituted with a nitro group at the 2-position and a fluorine atom at the 6-position. The combination of these functional groups imparts distinct physical and chemical properties, making it a valuable building block in various applications.

The biphenyl core of 2-nitro-6-fluorobiphenyl is known for its rigidity and planarity, which are crucial for its use in liquid crystal materials. The presence of the nitro group introduces electron-withdrawing effects, enhancing the compound's polarity and reactivity. Meanwhile, the fluorine atom at the 6-position further modulates the electronic properties, contributing to its unique behavior in different chemical environments.

In terms of physical properties, 2-nitro-6-fluorobiphenyl is a solid at room temperature with a melting point of approximately 105°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). These solubility characteristics make it suitable for various synthetic transformations and material processing techniques.

One of the key applications of 2-nitro-6-fluorobiphenyl is in the development of liquid crystal materials. Liquid crystals are widely used in display technologies, including LCDs (liquid crystal displays). The rigid biphenyl structure and the presence of the nitro and fluorine substituents contribute to the formation of stable mesophases, which are essential for optimal liquid crystal performance. Recent studies have explored the use of 2-nitro-6-fluorobiphenyl derivatives in improving the electro-optical properties of liquid crystal mixtures, leading to enhanced display quality and energy efficiency.

In pharmaceutical research, 2-nitro-6-fluorobiphenyl has shown promise as a starting material for the synthesis of bioactive compounds. The nitro group can be reduced to an amino group or further modified to introduce various functional groups, enabling the creation of diverse pharmacophores. For instance, a study published in Journal of Medicinal Chemistry reported the synthesis of 2-nitro-6-fluorobiphenyl derivatives with potent anti-inflammatory activity. These derivatives were found to inhibit key enzymes involved in inflammatory pathways, making them potential candidates for the treatment of inflammatory diseases.

The environmental impact of 2-nitro-6-fluorobiphenyl is another area of active research. While it is not classified as a hazardous substance under current regulations, its fate and behavior in environmental systems are being studied to ensure its safe use. Research has shown that 2-nitro-6-fluorobiphenyl can be biodegraded under certain conditions, but its persistence and potential accumulation in ecosystems require further investigation.

Synthesis methods for 2-nitro-6-fluorobiphenyl have been optimized to improve yield and purity. A common approach involves the nitration of 6-fluorobiphenyl using mixed acid conditions followed by purification through recrystallization or column chromatography. Recent advancements in green chemistry have led to more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalysts that minimize waste generation.

In conclusion, 2-nitro-6-fluorobiphenyl (CAS No. 1477-98-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, 2-nitro-6-fluorobiphenyl is likely to play an increasingly important role in advancing technologies and improving human health.